4-[(4-phenyl-1-piperazinyl)carbonyl]phenyl propionate
Overview
Description
4-[(4-phenyl-1-piperazinyl)carbonyl]phenyl propionate, also known as PEPPO, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. PEPPO is a derivative of the neurotransmitter dopamine and has been studied for its effects on various physiological and biochemical processes.
Mechanism of Action
4-[(4-phenyl-1-piperazinyl)carbonyl]phenyl propionate works by binding to and activating dopamine receptors in the brain. This leads to an increase in dopamine levels, which can improve motor function in Parkinson's disease and modulate the activity of the serotonin and dopamine systems in depression and schizophrenia.
Biochemical and Physiological Effects:
In addition to its effects on dopamine and serotonin systems, this compound has been shown to have antioxidant properties and may protect against oxidative stress in the brain. This compound has also been shown to have anti-inflammatory effects, potentially reducing inflammation in the brain.
Advantages and Limitations for Lab Experiments
4-[(4-phenyl-1-piperazinyl)carbonyl]phenyl propionate has several advantages for lab experiments, including its ability to selectively activate dopamine receptors and its potential therapeutic effects on a variety of conditions. However, this compound has limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on 4-[(4-phenyl-1-piperazinyl)carbonyl]phenyl propionate. One area of interest is its potential therapeutic effects on conditions such as depression, schizophrenia, and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on other physiological and biochemical processes in the brain. Finally, new synthesis methods for this compound may be developed to improve its solubility and make it more suitable for use in lab experiments.
Scientific Research Applications
4-[(4-phenyl-1-piperazinyl)carbonyl]phenyl propionate has been studied for its potential therapeutic effects on a variety of conditions, including Parkinson's disease, depression, and schizophrenia. In Parkinson's disease, this compound has been shown to increase dopamine levels in the brain, potentially improving motor function. In depression and schizophrenia, this compound has been studied for its potential to modulate the activity of the serotonin and dopamine systems in the brain.
properties
IUPAC Name |
[4-(4-phenylpiperazine-1-carbonyl)phenyl] propanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3/c1-2-19(23)25-18-10-8-16(9-11-18)20(24)22-14-12-21(13-15-22)17-6-4-3-5-7-17/h3-11H,2,12-15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRYZDFBVHBBGLF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)OC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.